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Compound of Interest

Compound Name: Serotonin-d4

Cat. No.: B15623094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of Serotonin-d4, a crucial tool in neuroscience and pharmaceutical research. This document

details its properties, suppliers, and applications, with a focus on its use as an internal standard

in quantitative analysis. Furthermore, it outlines a typical experimental protocol for its use in

liquid chromatography-mass spectrometry (LC-MS/MS) and visualizes key pathways and

workflows.

Core Applications and Properties
Serotonin-d4, also known as 5-Hydroxytryptamine-d4, is a deuterated form of the

neurotransmitter serotonin. The incorporation of four deuterium atoms results in a higher

molecular weight compared to its endogenous counterpart, making it an ideal internal standard

for quantitative analysis by gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS).[1][2] Its primary role is to improve the accuracy

and precision of serotonin quantification in various biological matrices by accounting for

variations during sample preparation and analysis.[2][3]
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Property Value Reference

Molecular Formula C₁₀H₈D₄N₂O [4]

Molecular Weight ~216.7 g/mol [2][5]

CAS Number
58264-95-2 (free base),

2469263-61-2 (hydrochloride)
[1][2]

Form Typically a solid [2]

Storage

Recommended at -20°C or

-80°C for long-term stability.[1]

Stock solutions should be

stored at -20°C for up to one

month or -80°C for up to six

months.[1]

Commercial Availability
Serotonin-d4 is readily available from a variety of chemical suppliers, often as the

hydrochloride salt.[2][4][6] Purity levels are generally high, with many suppliers offering

products with isotopic enrichment of ≥98% and chemical purity of >95% as determined by

HPLC.[4][7]
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Supplier
Product
Name/Synony
m

Catalog
Number
(Example)

Purity/Isotopic
Enrichment

Available
Forms

MedChemExpres

s
Serotonin-d4 HY-B1473AS 99.35% Solid

Cayman

Chemical

Serotonin-d4

(hydrochloride)
29415

≥99% deuterated

forms (d₁-d₄)
Solid

LGC Standards
Serotonin-d4

Hydrochloride
TRC-S274982 >95% (HPLC) Neat

Sigma-Aldrich

(Cerilliant®)

Serotonin-D4

hydrochloride

solution

S-148

Certified

reference

material

Solution (100

μg/mL)

Clearsynth
Serotonin-d4

Hydrochloride
CS-O-16253

Not less than

90% (HPLC)
Solid

C/D/N Isotopes

Inc.

Serotonin-

α,α,β,β-d4

Creatinine

Sulfate Complex

H₂O

D-1550 98 atom % D Solid

Simson Pharma

Limited
Serotonin-d4 -

Certificate of

Analysis

provided

Solid

Adva Tech Group

Inc.

Serotonin-d4

Hydrochloride
- >95% (HPLC) Solid

CymitQuimica
Serotonin-d4

Hydrochloride
TR-S274982 - Solid

Santa Cruz

Biotechnology

Serotonin-d4

hydrochloride
- - Solid

Cambridge

Isotope

Laboratories, Inc.

Serotonin·HCl

(α,α,β,β-D₄,

95%)

DLM-11030-PK 95% Solid
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Note: Availability, catalog numbers, and pricing are subject to change. Please consult the

respective supplier's website for the most current information.

Experimental Protocols: Quantification of Serotonin
in Biological Samples using LC-MS/MS
The following protocol is a synthesized methodology based on common practices described in

the scientific literature for the quantification of serotonin in biological matrices like plasma and

urine, using Serotonin-d4 as an internal standard.[3]

Preparation of Standards and Internal Standard
Serotonin Stock Solution: Prepare a 1 mg/mL stock solution of serotonin in a suitable

solvent, such as 0.04 M ascorbic acid in water, to prevent oxidation.[3]

Serotonin-d4 Internal Standard (IS) Stock Solution: Prepare a stock solution of Serotonin-
d4 (e.g., 0.4 mg/mL) in the same solvent as the serotonin stock.[3]

Working Solutions:

Dilute the Serotonin-d4 stock solution to a working concentration (e.g., 1 µM).[3]

Prepare a series of serotonin working solutions by diluting the serotonin stock solution to

create a calibration curve. The concentration range will depend on the expected levels in

the samples (e.g., 30 to 7,300 nmol/L for urine analysis).[3]

Sample Preparation
Matrix Spiking: Add a known amount of the Serotonin-d4 working solution to all samples,

calibration standards, and quality control (QC) samples.

Protein Precipitation (for plasma/serum): To a small volume of sample (e.g., 50 µL of

plasma), add a protein precipitating agent like acetonitrile.[8] Vortex and centrifuge to pellet

the precipitated proteins.

Solid-Phase Extraction (SPE) (optional, for cleaner samples): For complex matrices like

urine, an automated on-line SPE with a weak cation exchange column can be used for
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sample pre-purification.[3]

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A hydrophilic interaction liquid chromatography (HILIC) or a C18 column is

commonly used for separation.[3][9]

Mobile Phase: A typical mobile phase consists of a gradient of acetonitrile and water, both

containing a small percentage of an acid like formic acid to improve ionization.[9]

Flow Rate and Run Time: These parameters will be optimized based on the column and

system, with total run times often being short (e.g., 6 minutes).[3]

Mass Spectrometry (MS):

Ionization: Positive electrospray ionization (ESI) is used to generate protonated molecular

ions ([M+H]⁺).[3]

Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity

and sensitivity.[3]

Mass Transitions: The following mass transitions are typically monitored:

Serotonin: Precursor ion (m/z) 177 → Product ions (m/z) 160, 132.[3]

Serotonin-d4: Precursor ion (m/z) 181 → Product ions (m/z) 164, 136.[3]

Data Analysis
A calibration curve is constructed by plotting the ratio of the peak area of serotonin to the

peak area of Serotonin-d4 against the concentration of the serotonin standards.

The concentration of serotonin in the unknown samples is then determined from this

calibration curve.
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Serotonin Biosynthesis and Metabolism

Tryptophan 5-Hydroxytryptophan TPH Serotonin (5-HT) AADC 5-HIAA MAO/ALDH
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Caption: Simplified pathway of serotonin synthesis and metabolism.

General Experimental Workflow for Serotonin
Quantification
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Caption: Workflow for quantifying serotonin using an internal standard.

Logical Relationship of Serotonin and Serotonin-d4 in
MS
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Caption: Relationship between serotonin and its d4-isotope in MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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